BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopropenyl Sulfonyl Chloride: Structural
Analysis, Synthesis, and Reactivity in Drug
Development[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Prop-1-ene-2-sulfonyl chloride
CAS No.: 874009-75-3
Cat. No.: B2810785

Get Quote

Executive Summary

Isopropenyl sulfonyl chloride (CAS: 874009-75-3) is a specialized organosulfur reagent
characterized by an

-unsaturated sulfonyl chloride motif.[1][2] Unlike its saturated analog (isopropyl sulfonyl
chloride) or its allylic isomer (allyl sulfonyl chloride), this compound possesses dual
electrophilicity.[1] It serves as both a potent sulfonylating agent and a Michael acceptor, making
it a high-value building block for constructing sultams, functionalizing heterocycles, and
developing covalent inhibitors in medicinal chemistry.[1]

Chemical Identity & Structural Analysis

Precise identification is paramount due to the existence of close structural isomers with distinct
reactivities.[1]

Molecular Specifications
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Parameter

Specification

Common Name

Isopropenyl sulfonyl chloride

IUPAC Name Prop-1-ene-2-sulfonyl chloride

CAS Number 874009-75-3

Molecular Formula

Molecular Weight 140.59 g/mol

SMILES C=C(C)S(=0)(=0)Cl

Appearance Colorless to pale yellow liquid (typical)
Storage Inert atmosphere, -20°C (Moisture Sensitive)

Isomer Distinction (Critical Control Point)

Researchers frequently confuse the following three compounds. Selecting the wrong isomer

will result in complete reaction failure.[1]

Compound Structure CAS Reactivity Profile
Dual Electrophile:

Isopropenyl Sulfonyl Michael acceptor +

P .p Y y 874009-75-3 _ P

Chloride Sulfonylating agent.[1]
[2]

Single Electrophile:

Isopropyl Sulfonyl )

] 10147-37-2 Standard sulfonylating

Chloride
agent only.[1]

Allylic Electrophile:
Prone to [3,3]-

Allyl Sulfonyl Chloride 14418-84-9 sigmatropic
rearrangements (
extrusion).[1]
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Synthesis & Production

Direct sulfochlorination of propene often yields mixtures. The most reliable laboratory-scale
synthesis utilizes a Grignard approach to ensure regioselectivity.[1]

Synthetic Pathway (Grignard Route)

The synthesis exploits the nucleophilicity of isopropenylmagnesium bromide toward sulfur
dioxide, forming a sulfinate intermediate that is subsequently oxidized to the sulfonyl chloride.

[1]
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Figure 1: Regioselective synthesis of Isopropenyl Sulfonyl Chloride via Grignard intermediate.

Protocol Highlights

e Grignard Formation: React 2-bromopropene with Magnesium turnings in anhydrous THF.[1]
lodine (

) may be used as an initiator.[1]

 Sulfination: Bubble dry
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gas into the Grignard solution at -20°C. The reaction is exothermic; temperature control is
vital to prevent polymerization.[1]

e Chlorination: Treat the resulting sulfinate salt in situ with N-chlorosuccinimide (NCS) or
sulfuryl chloride (

) to yield the sulfonyl chloride.[1]

Reactivity & Mechanism in Drug Development

Isopropenyl sulfonyl chloride is a versatile "linchpin” reagent in medicinal chemistry due to its
ability to undergo sequential reactions.

Dual Electrophilicity Mechanism

The presence of the electron-withdrawing sulfonyl group conjugated to the alkene creates a
highly reactive system.[1]

e Primary Mode (Sulfonylation): Nucleophilic attack at the sulfur atom (

-like) by amines or alcohols releases

1]

o Application: Creating sulfonamide "warheads".
e Secondary Mode (Michael Addition): The vinyl group acts as a Michael acceptor.[1]

o Application: Covalent modification of cysteine residues in proteins (Targeted Covalent
Inhibitors).[1]
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Path A: Sulfonylation (Hard Nucleophiles)

v

v
Vinyl Sulfonamide Beta-Thio Sulfonyl Chloride
(Michael Acceptor Warhead) (Unstable Intermediate)

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways based on nucleophile hardness and reaction
conditions.

Applications

e Covalent Inhibitors: The resulting vinyl sulfonamides (from Path A) are stable Michael
acceptors used to target non-catalytic cysteines in kinases (e.g., JAK3, BTK inhibitors).[1]

» Heterocycle Synthesis: Reaction with bifunctional nucleophiles (e.g., 2-aminoethanethiol)
allows for [3+2] or [4+2] cyclizations to form sultams (cyclic sulfonamides), which are
privileged pharmacophores.[1]

Handling & Safety

e Hazards: Corrosive (Causes severe skin burns and eye damage - H314).[1][3] Lachrymator.
 Stability: Thermally unstable above 50°C. Prone to hydrolysis.[1]

o Neutralization: Quench excess reagent with aqueous sodium hydroxide or saturated sodium
bicarbonate solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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